N-(3-chloro-4-methylphenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C19H15ClFN3O2/c1-12-5-6-15(10-16(12)20)22-19(26)17-7-8-18(25)24(23-17)11-13-3-2-4-14(21)9-13/h2-10H,11H2,1H3,(H,22,26)
• InChI Key: GBYXJZQQUSFTGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=NN(C(=O)C=C2)CC3=CC(=CC=C3)F)Cl
• Molecular Formula: C19H15ClFN3O2
• Molecular Weight: 371.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H15ClFN3O2 and its molecular weight is 371.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in synthetic chemistry has explored the creation and analysis of compounds with similar structures, focusing on their synthesis, characterization, and the prediction of molecular properties. For example, the synthesis of N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives and their evaluation for antimicrobial activities are noteworthy. These compounds are characterized by their compliance with the Lipinski "Rule of Five," indicating their potential as pharmacologically active agents (Ahsan et al., 2016).

Antimicrobial Activity

Several studies have demonstrated the antimicrobial potential of compounds structurally related to the one . The activity against bacterial and fungal strains highlights the importance of specific functional groups in enhancing antimicrobial efficacy. For instance, compounds bearing OH and NO2 groups have shown significant antibacterial activity, indicating the role of these moieties in targeting microbial pathogens (Ahsan et al., 2016).

Antitumor Activity

The antitumor activity of similar compounds has also been a focus, with studies demonstrating their potential in inhibiting cancer cell proliferation. The synthesis of 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide and its inhibitory effect on certain cancer cell lines exemplify the therapeutic potential of such molecules (Hao et al., 2017).